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Compound of Interest

Compound Name: 2,2-Diethylbutanoic acid

Cat. No.: B1594719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: 2,2-Diethylbutanoic acid (CAS No. 813-58-1) is a carboxylic acid with potential

applications in scientific research, including its use as a fluorescent probe for messenger RNA

(mRNA), an inhibitor of protein synthesis, and as an analog for the antiplatelet drug clopidogrel.

[1] This guide provides a comprehensive overview of the known safety and handling

precautions for 2,2-Diethylbutanoic acid to ensure its safe use in a laboratory setting. It is

imperative to note that while extensive information on its hazards is available, specific

quantitative toxicity data such as LD50 and LC50 values are not readily found in publicly

accessible databases. Therefore, a cautious and conservative approach to handling this

compound is strongly recommended.

Hazard Identification and Classification
2,2-Diethylbutanoic acid is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to its oral toxicity, and its irritant effects on the skin, eyes, and respiratory system.[2]

Table 1: GHS Classification of 2,2-Diethylbutanoic Acid[2][3]
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Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation

Pictogram:

alt text

Signal Word:Warning[2]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physical and Chemical Properties of 2,2-Diethylbutanoic Acid
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Property Value Source

Molecular Formula C₈H₁₆O₂ [4]

Molecular Weight 144.21 g/mol [2]

CAS Number 813-58-1 [4]

Appearance
Not specified, likely a liquid or

low-melting solid
-

Melting Point 39.5 °C [4]

Boiling Point 220-222 °C [4]

Flash Point 102.5 °C [4]

Density 0.9014 g/cm³ at 25 °C [4]

Vapor Pressure 0.0275 mmHg at 25°C [5]

Solubility Information not available -

pKa 4.99 ± 0.15 (Predicted) [5]

Safe Handling and Personal Protective Equipment
(PPE)
Given the hazardous nature of 2,2-Diethylbutanoic acid, strict adherence to safety protocols

is essential.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

vapors or mists.

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.
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Skin Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Lab coats or other

protective clothing should be worn to prevent skin contact.

Respiratory Protection: If working outside a fume hood or if there is a risk of generating

aerosols, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound.

First Aid Measures
In case of exposure, immediate action is critical.

Table 3: First Aid Measures for 2,2-Diethylbutanoic Acid

Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse mouth with water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.
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Fire and Explosion Hazards
While not highly flammable, 2,2-Diethylbutanoic acid can burn.

Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam.

Firefighting Procedures: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Hazardous Combustion Products: May produce carbon monoxide and carbon dioxide upon

combustion.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and strong bases.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow it to enter the sewer system.

Toxicological Information
As previously stated, specific LD50 and LC50 data for 2,2-Diethylbutanoic acid are not readily

available. The GHS classification "Harmful if swallowed" (Acute Toxicity, Oral, Category 4)

suggests a potential oral LD50 in the range of 300 to 2000 mg/kg for rats, but this is an

estimation based on classification criteria and not from direct experimental data on this specific

compound.

Potential Biological Activities and Mechanisms
Limited information suggests that 2,2-Diethylbutanoic acid may have interesting biological

activities. It has been described as a fluorescent probe for mRNA and an inhibitor of protein

synthesis.[1] It has also been used as an analog for clopidogrel, a known antiplatelet agent that

acts as a P2Y12 receptor antagonist.[1][6]
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Potential Biological Activities of 2,2-Diethylbutanoic Acid
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Caption: Potential biological interactions of 2,2-Diethylbutanoic acid.

Experimental Protocols: A General Framework
Specific experimental protocols for the safety assessment of 2,2-Diethylbutanoic acid are not

available in the reviewed literature. However, a general workflow for assessing the acute

toxicity of a novel chemical compound is presented below.
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General Experimental Workflow for Acute Toxicity Assessment
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Caption: A generalized workflow for assessing the acute toxicity of a chemical.
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Disclaimer: This guide is intended for informational purposes only and does not constitute a

complete safety data sheet (SDS). It is the responsibility of the user to conduct a thorough risk

assessment before handling 2,2-Diethylbutanoic acid and to consult the most up-to-date SDS

provided by the supplier. All laboratory work should be conducted by trained personnel in a

suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1594719?utm_src=pdf-body
https://www.benchchem.com/product/b1594719?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/AAA81358/813-58-1-22-diethylbutanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Diethylbutanoic-acid
https://chem.echa.europa.eu/100.275.585
https://www.echemi.com/products/pid_Rock25680-22-diethylbutyricacid.html
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Clopidogrel
https://www.benchchem.com/product/b1594719#2-2-diethylbutanoic-acid-safety-and-handling-precautions
https://www.benchchem.com/product/b1594719#2-2-diethylbutanoic-acid-safety-and-handling-precautions
https://www.benchchem.com/product/b1594719#2-2-diethylbutanoic-acid-safety-and-handling-precautions
https://www.benchchem.com/product/b1594719#2-2-diethylbutanoic-acid-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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